Cas no 845823-13-4 (1-(4-chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone)

• Product Name: 1-(4-chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone
• CAS No: 845823-13-4
• MF: C₉H₆ClF₃O
• MW: 222.591552257538
• MDL: MFCD06201807
• CID: 873205
• PubChem ID: 2757718
• Update Time: 2025-11-02

1-(4-chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-methylphenyl)-2,2,2-trifluoroethanone
• 4'-Chloro-2'-methyl-2,2,2-trifluoroacetophenone
• PC2818
• 1-(4-chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone
• 1-(4-Chloro-2-methylphenyl)-2,2,2-trifluoroethanone (ACI)
• SCHEMBL14310501
• 1-(4-chloro-2-methylphenyl)-2,2,2-trifluoroethan-1-one
• 845823-13-4
• AKOS016009296
• MFCD06201807
• SJBSFYVEKYGCAS-UHFFFAOYSA-N
• G78733
• EN300-1930612
• CS-0280518
• DTXSID20374018
• SY301966

• MDL： MFCD06201807
• Inchi： 1S/C9H6ClF3O/c1-5-4-6(10)2-3-7(5)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： SJBSFYVEKYGCAS-UHFFFAOYSA-N
• SMILES： O=C(C(F)(F)F)C1C(C)=CC(Cl)=CC=1

Computed Properties

• Exact Mass: 222.00600
• Monoisotopic Mass: 222.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.39340

1-(4-chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone

Comprehensive Guide to 1-(4-Chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone (CAS No. 845823-13-4)

1-(4-Chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone (CAS No. 845823-13-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique trifluoromethyl and chloro-substituted phenyl groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C9H6ClF3O, offers a balance of reactivity and stability, making it valuable for various applications.

The growing interest in 1-(4-Chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone is driven by its role in the synthesis of bioactive molecules. Researchers frequently search for "CAS 845823-13-4 applications" or "trifluoro-ethanone derivatives in drug discovery," highlighting its relevance in modern medicinal chemistry. The compound's trifluoromethyl group is particularly noteworthy, as it enhances metabolic stability and bioavailability—a key consideration in the design of new therapeutic agents.

In agrochemical applications, 1-(4-Chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone is explored for its potential as a precursor to novel pesticides and herbicides. The "4-chloro-2-methyl-phenyl" moiety contributes to its efficacy in targeting specific biological pathways in pests. This aligns with the increasing demand for environmentally friendly and selective agrochemicals, a topic frequently queried as "sustainable agrochemical intermediates" in search engines.

From a synthetic perspective, the compound's ketone functionality allows for diverse chemical transformations, including reductions, nucleophilic additions, and condensations. Laboratories often investigate "synthetic routes to 1-(4-Chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone" or "845823-13-4 purity standards," reflecting its importance in process optimization. High-purity grades of this compound are essential for reproducible results in research and industrial settings.

The market dynamics for 1-(4-Chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone are influenced by trends in pharmaceutical outsourcing and custom synthesis. Queries like "CAS 845823-13-4 suppliers" or "bulk trifluoro-ethanone derivatives" indicate commercial interest. Regulatory compliance, such as REACH registration and GMP standards, further underscores its legitimacy in global supply chains.

Analytical characterization of CAS 845823-13-4 typically involves techniques like HPLC, GC-MS, and NMR spectroscopy. Researchers emphasize "spectral data for 1-(4-Chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone" to ensure structural verification—a critical step in quality control. The compound's physical properties, including melting point (≈65–68°C) and solubility in organic solvents, are well-documented for practical handling.

Environmental and safety profiles of 1-(4-Chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone are frequently addressed in SDS documentation. While not classified as hazardous under standard conditions, proper storage (cool, dry conditions) and handling (PPE recommendations) are advised. These precautions align with industry searches for "safe handling of fluorinated ketones."

Innovative research continues to explore new derivatives of 845823-13-4, particularly in fluorinated compound libraries. The rise of "AI-assisted chemical synthesis prediction" has accelerated the identification of novel applications, merging traditional chemistry with computational approaches. This intersection addresses popular queries like "machine learning in fluorochemical design."

In conclusion, 1-(4-Chloro-2-methyl-phenyl)-2,2,2-trifluoro-ethanone (CAS No. 845823-13-4) represents a critical building block in modern chemistry. Its multifaceted applications—from drug discovery to agrochemicals—coupled with rigorous quality standards, position it as a compound of enduring scientific and industrial value. Future developments may focus on greener synthesis methods or expanded bioactivity studies, responding to evolving market and environmental demands.